Cas no 2001563-56-8 (6-bromo-3-fluoro-imidazo[1,2-a]pyridine)

• Product Name: 6-bromo-3-fluoro-imidazo[1,2-a]pyridine
• CAS No: 2001563-56-8
• MF: C₇H₄BrFN₂
• MW: 215.022463798523
• CID: 5058147
• PubChem ID: 122510559
• Update Time: 2026-02-28

6-bromo-3-fluoro-imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-3-FLUOROIMIDAZO[1,2-A]PYRIDINE
• BrC=1C=CC=2N(C=1)C(=CN=2)F
• 6-bromo-3-fluoro-imidazo[1,2-a]pyridine
• DB-213259
• CS-0092213
• 2001563-56-8
• MFCD30829494
• BS-44915
• SCHEMBL18041661

• Inchi： 1S/C7H4BrFN2/c8-5-1-2-7-10-3-6(9)11(7)4-5/h1-4H
• InChI Key： CGIFYHLZGFMDGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=NC=C(N2C=1)F

Computed Properties

• Exact Mass: 213.95419g/mol
• Monoisotopic Mass: 213.95419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 6-bromo-3-fluoro-imidazo[1,2-a]pyridine

Introduction to 6-bromo-3-fluoro-imidazo[1,2-a]pyridine (CAS No. 2001563-56-8)

6-bromo-3-fluoro-imidazo[1,2-a]pyridine, identified by its Chemical Abstracts Service (CAS) number 2001563-56-8, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic molecule combines the structural features of imidazole and pyridine rings, making it a versatile scaffold for the development of various bioactive molecules. The presence of both bromo and fluoro substituents enhances its reactivity and potential applications in medicinal chemistry.

The compound's unique structural framework positions it as a valuable intermediate in the synthesis of more complex pharmaceutical agents. Its imidazo[1,2-a]pyridine core is a well-documented motif in drug discovery, frequently explored for its ability to interact with biological targets such as enzymes and receptors. The bromo and fluoro groups provide handles for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic needs.

In recent years, there has been growing interest in imidazo[1,2-a]pyridine derivatives due to their demonstrated efficacy in various pharmacological contexts. For instance, studies have highlighted their potential as kinase inhibitors, particularly in targeting pathways involved in cancer and inflammatory diseases. The electron-withdrawing nature of the fluoro substituent can modulate the compound's binding affinity and metabolic stability, while the bromo group serves as a versatile synthetic handle for cross-coupling reactions.

One of the most compelling aspects of 6-bromo-3-fluoro-imidazo[1,2-a]pyridine is its role in the development of next-generation therapeutics. Researchers have leveraged its scaffold to create molecules with improved pharmacokinetic profiles and reduced side effects. For example, recent publications have described the synthesis of novel antiviral agents based on this core structure, demonstrating its adaptability to different disease targets. The compound's ability to undergo selective modifications makes it an attractive candidate for structure-activity relationship (SAR) studies.

The pharmaceutical industry has taken notice of these advantages, leading to increased investment in libraries containing this type of compound. Companies specializing in contract research organizations (CROs) and drug discovery platforms often incorporate such scaffolds into their screening collections. This trend underscores the compound's importance as a building block for innovative drug candidates.

The synthetic accessibility of 6-bromo-3-fluoro-imidazo[1,2-a]pyridine is another factor contributing to its popularity. Modern synthetic methodologies have made it possible to construct this molecule efficiently and on scale, reducing the barriers to entry for academic and industrial researchers alike. Techniques such as palladium-catalyzed cross-coupling reactions allow for the introduction of additional functional groups with high precision, further expanding the compound's utility.

In addition to its applications in drug development, this compound has found utility in materials science and agrochemical research. Its heterocyclic core can be incorporated into ligands for metal-organic frameworks (MOFs), which have applications ranging from gas storage to catalysis. Similarly, derivatives of 6-bromo-3-fluoro-imidazo[1,2-a]pyridine have shown promise as intermediates in the synthesis of novel pesticides and herbicides.

The future prospects for this compound are bright, with ongoing research exploring new synthetic routes and applications. As computational chemistry advances, virtual screening methods are being employed to identify promising derivatives more rapidly than ever before. This synergy between experimental chemistry and computational modeling promises to accelerate the discovery process.

In conclusion, 6-bromo-3-fluoro-imidazo[1,2-a]pyridine (CAS No. 2001563-56-8) represents a cornerstone in modern pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it an indispensable tool for researchers striving to develop innovative therapeutics. As scientific understanding evolves and new technologies emerge, this compound will undoubtedly continue to play a pivotal role in advancing our ability to address complex diseases.